BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 3-
Cyclopentylpropionic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Cyclopentylpropionic acid

Cat. No.: B041826

Essential Safety and Handling Guide for 3-
Cyclopentylpropionic Acid

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of 3-Cyclopentylpropionic acid, fostering a secure research environment.

Chemical Identifier:

Name 3-Cyclopentylpropionic acid

Cyclopentanepropionic acid, 3-

Synonyms Cyclopentylpropanoic acid
CAS Number 140-77-2

Molecular Formula C8H1402

Molecular Weight 142.20 g/mol

Hazard Summary:

3-Cyclopentylpropionic acid is classified as a hazardous chemical and requires careful
handling.[1] It is a flammable liquid and vapor that can cause skin and serious eye irritation.[2]
[3] Inhalation may lead to respiratory irritation.[3][4]
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Quantitative Data for Safe Handling:

A thorough understanding of the physical and chemical properties of 3-Cyclopentylpropionic
acid is critical for safe laboratory operations.

Property Value Source
Appearance Colorless clear liquid [4]
Boiling Point 130-132 °C at 12 mmHg [5]
Flash Point 47 °C (closed cup) [4]
Density 0.996 g/mL at 25 °C [4]
Solubility Insoluble in water [5][6]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-
Cyclopentylpropionic acid to minimize exposure and ensure personal safety.
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Protection Type Recommended Equipment  Standard

Appropriate protective
) eyeglasses or chemical safety OSHA's 29 CFR 1910.133 or
Eye/Face Protection )
goggles. A face shield may European Standard EN166

also be necessary.

Wear appropriate protective
gloves (e.g., nitrile) and
_ . clothing to prevent skin
Skin Protection
exposure. A lab coat or
chemical-resistant apron is

recommended.

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, use a

) ) NIOSH/MSHA or European

Respiratory Protection NIOSH (US) or CEN (EU)

Standard EN 149 approved
respirator with an appropriate
filter cartridge (e.g., type

ABEK).

Procedural, Step-by-Step Guidance

A systematic approach to handling and disposal is crucial for mitigating risks.
Handling Protocol:
e Preparation:
o Ensure that an eyewash station and safety shower are readily accessible.[1]
o Work in a well-ventilated area, preferably within a chemical fume hood.[7]

o Remove all sources of ignition, such as open flames, hot surfaces, and sparks.[1] Use
spark-proof and explosion-proof equipment.[1]

e Handling:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA18192&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Cyclopentyl_propionate.pdf
https://www.fishersci.com/store/msds?partNumber=AAA18192&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA18192&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[e]

Avoid direct contact with skin, eyes, and clothing.[7]

o

Do not inhale vapors or mists.[4]

[¢]

Take precautionary measures against static discharge.[4]

[¢]

Use only non-sparking tools.[1]

o Storage:
o Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1][7]
o Keep containers tightly closed when not in use.[4]

o Store away from incompatible materials such as bases, and oxidizing and reducing
agents.[1][4]

Spill Management:

o Small Spills (less than 100 mL):

[e]

Remove all ignition sources.[1]

Ventilate the area.

[e]

o

Absorb the spill with an inert material (e.g., sand, earth).

[¢]

Place the absorbed material in a suitable, closed container for disposal.[1]
o Large Spills (greater than 100 mL):
o Evacuate the area immediately.[3]

o Alert your supervisor and contact your institution's environmental health and safety (EHS)
department.[8]

Disposal Plan:
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Chemical waste generators must classify discarded chemicals to ensure proper disposal.[1] 3-
Cyclopentylpropionic acid should be disposed of as hazardous waste in accordance with
local, regional, and national regulations.[1] Contact a licensed professional waste disposal
service to arrange for pickup and disposal.

Experimental Workflow and Safety Protocol

The following diagram illustrates the logical workflow for the safe handling of 3-
Cyclopentylpropionic acid from receipt to disposal.
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Caption: Safe handling workflow for 3-Cyclopentylpropionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b041826?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAA18192&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://www.ichemical.com/products/140-77-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-cyclopentylpropionic%20acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-cyclopentylpropionic%20acid
https://www.chemicalbook.com/msds/3-cyclopentylpropionic-acid.htm
https://www.chembk.com/en/chem/3-Cyclopentylpropionic%20acid
https://www.fishersci.ca/shop/products/3-cyclopentylpropionic-acid-98-thermo-scientific-1/p-97192
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Cyclopentyl_propionate.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Cyclopentyl_Propionate_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b041826#personal-protective-equipment-for-handling-3-cyclopentylpropionic-acid
https://www.benchchem.com/product/b041826#personal-protective-equipment-for-handling-3-cyclopentylpropionic-acid
https://www.benchchem.com/product/b041826#personal-protective-equipment-for-handling-3-cyclopentylpropionic-acid
https://www.benchchem.com/product/b041826#personal-protective-equipment-for-handling-3-cyclopentylpropionic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041826?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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